Cas no 2043-21-2 (3-Acryloyl-2-oxazolidinone)

• Product Name: 3-Acryloyl-2-oxazolidinone
• CAS No: 2043-21-2
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD04038407
• CID: 42358
• PubChem ID: 87563021
• Update Time: 2025-05-22

3-Acryloyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 3-Acryloyloxazolidin-2-one
• 3-Acryloyl-2-oxazolidinone
• 3-prop-2-enoyl-1,3-oxazolidin-2-one
• 3-propenoyl-oxazolidin-2-one
• acryloyloxazolidinone
• n-acryloyloxazolidinone
• 3-prop-2-enoyloxazolidin-2-one
• 3-acryloyl-1,3-oxazolidin-2-one
• 0483AB
• FCH1122581
• AK113772
• AX8083597
• ST24041718
• 2-Oxazolidinone,3-(1-oxo-2-propen-1-yl)-
• 043A212
• 3-(PROP-2-ENOYL)-1,3-OXAZOLIDIN-2-ONE
• SY053527
• T70536
• AS-64972
• MFCD04038407
• 3-prop-2-enoyl-1, 3-oxazolidin-2-one
• LCZC3155
• DTXSID60438461
• 2043-21-2
• 3-(METHOXYCARBONYL)-2,2,3-TRIMETHYLCYCLOPENTANE-1-CARBOXYLICACID
• CAA04321
• SCHEMBL354728
• 2-Oxazolidinone, 3-(1-oxo-2-propen-1-yl)-
• AKOS015898216
• DTXCID20389283
• A1579

• MDL： MFCD04038407
• Inchi： 1S/C6H7NO3/c1-2-5(8)7-3-4-10-6(7)9/h2H,1,3-4H2
• InChI Key： HIBSYUPTCGGRSD-UHFFFAOYSA-N
• SMILES： O1C(N(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: White light yellow crystal powder
• Density: 1.281
• Melting Point: 81.0 to 85.0 deg-C
• Boiling Point: 194.48°C at 760 mmHg
• Flash Point: 71.419°C
• Refractive Index: 1.505
• PSA: 46.61000
• LogP: 0.08910
• Solubility: Not determined

3-Acryloyl-2-oxazolidinone Security Information

• Storage Condition：0-10°C

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 3-Acryloyl-2-oxazolidinone

3-Acryloyl-2-Oxazolidinone: A Comprehensive Overview

The compound with CAS No. 2043-21-2, commonly referred to as 3-Acryloyl-2-Oxazolidinone, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing an oxygen atom and a nitrogen atom. The presence of the acryloyl group (CH₂=CHCO-) at the 3-position of the oxazolidinone ring imparts unique chemical and physical properties to this compound, making it highly versatile for various applications.

Oxazolidinones are known for their stability and reactivity, often serving as intermediates in the synthesis of more complex molecules. The acryloyl group attached to the oxazolidinone ring introduces additional functionality, such as reactivity towards nucleophilic attack and participation in polymerization reactions. Recent studies have highlighted the potential of 3-Acryloyl-2-Oxazolidinone in the development of advanced materials, including polymers and coatings, due to its ability to undergo controlled polymerization under specific conditions.

The synthesis of 3-Acryloyl-2-Oxazolidinone typically involves a multi-step process, starting from simple precursors like aldehydes or ketones. The formation of the oxazolidinone ring is often achieved through cyclization reactions, followed by the introduction of the acryloyl group via nucleophilic substitution or addition. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern catalytic techniques and green chemistry principles.

One of the most promising applications of 3-Acryloyl-2-Oxazolidinone lies in its use as a monomer for synthesizing functional polymers. The acryloyl group enables this compound to participate in free radical polymerization, leading to polymers with tailored properties such as high thermal stability, mechanical strength, and resistance to environmental factors. These polymers find applications in industries ranging from electronics to automotive manufacturing, where durable and lightweight materials are highly sought after.

In addition to its role in polymer synthesis, 3-Acryloyl-2-Oxazolidinone has also been investigated for its potential in drug delivery systems. The oxazolidinone ring is known to exhibit bioactive properties, making it a valuable component in pharmaceutical formulations. Recent research has focused on modifying the compound's structure to enhance its solubility and bioavailability, paving the way for its use in targeted drug delivery systems.

The chemical stability of 3-Acryloyl-2-Oxazolidinone makes it an ideal candidate for use in harsh chemical environments. Its resistance to hydrolysis and oxidation under certain conditions has been validated through extensive testing, making it suitable for applications in industrial settings where durability is paramount.

From a sustainability perspective, researchers have explored methods to synthesize 3-Acryloyl-2-Oxazolidinone using renewable resources and energy-efficient processes. This aligns with the growing global emphasis on developing eco-friendly chemicals that minimize environmental impact while maintaining high performance standards.

In conclusion, 3-Acryloyl-2-Oxazolidinone (CAS No. 2043-21-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in the field of organic chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.